Cas no 18349-16-1 (Cyclohexane, 1,1-dimethoxy-3-methyl-)

• Product Name: Cyclohexane, 1,1-dimethoxy-3-methyl-
• CAS No: 18349-16-1
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 1377459
• PubChem ID: 13240797
• Update Time: 2025-04-20

Cyclohexane, 1,1-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1,1-dimethoxy-3-methyl-
• 1,1-dimethoxy-3-methylcyclohexane
• 3-Methylcyclohexanone dimethyl acetal
• DTXSID80531261
• 18349-16-1

• Inchi： 1S/C9H18O2/c1-8-5-4-6-9(7-8,10-2)11-3/h8H,4-7H2,1-3H3
• InChI Key： ITBKAZNVWBGZPD-UHFFFAOYSA-N
• SMILES： O(C)C1(CCCC(C)C1)OC

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46